Cas no 13504-15-9 (Pregna-1,4,9(11)-triene-3,20-dione,17,21-dihydroxy-16-methyl-, (16b)-)

• Product Name: Pregna-1,4,9(11)-triene-3,20-dione,17,21-dihydroxy-16-methyl-, (16b)-
• CAS No: 13504-15-9
• MF: C₂₂H₂₈O₄
• MW: 356.455327033997
• CID: 218709
• PubChem ID: 395352
• Update Time: 2025-04-19

Pregna-1,4,9(11)-triene-3,20-dione,17,21-dihydroxy-16-methyl-, (16b)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4,9(11)-triene-3,20-dione,17,21-dihydroxy-16-methyl-, (16b)-
• 17,21-dihydroxy-16beta-methylpregna-1,4,9(11)-triene-3,20-dione
• (16β)-17,21-Dihydroxy-16β-methyl-pregna-1,4,9(11)-triene-3,20-dione
• (8S,10S,13S,14S,16S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one
• (16beta)-17,21-dihydroxy-16-methylpregna-1,4,9(11)-triene-3,20-dione
• Betamethasone EP Impurity C
• 17,21-Dihydroxy-16β-methylpregna-1,4,9(11)-triene-3,20-dione
• 16β-Methyl-17,21-dihydroxypregna-1,4,9(11)-triene-3,20-dione
• SCHEMBL8755591
• PREGNA-1,4,9(11)-TRIENE-3,20-DIONE, 17,21-DIHYDROXY-16-METHYL-, (16.BETA.)-
• EIU1L09AID
• CHEMBL2005968
• NSC699834
• NCI60_035795
• NSC-699834
• PREGNA-1,4,9(11)-TRIENE-3,20-DIONE, 17,21-DIHYDROXY-16.BETA.-METHYL-
• NS00086404
• 17,21-DIHYDROXY-16.BETA.-METHYLPREGNA-1,4,9(11)-TRIENE-3,20-DIONE
• (16beta)-17,21-Dihydroxy-16beta-methyl-pregna-1,4,9(11)-triene-3,20-dione
• BETAMETHASONE IMPURITY C [EP IMPURITY]
• DTXSID80892344
• Q27277206
• 13504-15-9
• UNII-EIU1L09AID
• EINECS 236-830-7
• AKOS027326849

• Inchi： 1S/C22H28O4/c1-13-10-18-16-5-4-14-11-15(24)6-8-20(14,2)17(16)7-9-21(18,3)22(13,26)19(25)12-23/h6-8,11,13,16,18,23,26H,4-5,9-10,12H2,1-3H3/t13-,16+,18-,20-,21-,22-/m0/s1
• InChI Key： ZYTXTXAMMDTYDQ-AKXKBWEISA-N
• SMILES： O[C@]1(C(CO)=O)[C@@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

• Exact Mass: 356.199
• Monoisotopic Mass: 356.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: 203-208°C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.603
• Solubility: Acetone (Slightly), Chloroform (Slightly)
• Vapor Pressure: Not available

Pregna-1,4,9(11)-triene-3,20-dione,17,21-dihydroxy-16-methyl-, (16b)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)